Cas no 76921-65-8 (4-Acetyl-4-pentylcyclohexanone)

• Product Name: 4-Acetyl-4-pentylcyclohexanone
• CAS No: 76921-65-8
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 3415226
• PubChem ID: 3749646
• Update Time: 2025-04-23

4-Acetyl-4-pentylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANONE, 4-ACETYL-4-PENTYL-
• 4-ACETYL-4-PENTYLCYCLOHEXANONE
• 12N-245
• SCHEMBL10814480
• CS-0360248
• AKOS005080991
• MFCD02082370
• 76921-65-8
• 4-acetyl-4-pentylcyclohexan-1-one
• 4-Acetyl-4-pentylcyclohexanone

• Inchi： 1S/C13H22O2/c1-3-4-5-8-13(11(2)14)9-6-12(15)7-10-13/h3-10H2,1-2H3
• InChI Key： GJXMOHHZQBYQQC-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CCCCC)CCC(CC1)=O

Computed Properties

• Exact Mass: 210.161979940Da
• Monoisotopic Mass: 210.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Additional information on 4-Acetyl-4-pentylcyclohexanone

CAS No. 76921-65-8: 4-Acetyl-4-pentylcyclohexanone

4-Acetyl-4-pentylcyclohexanone, also known by its CAS number 76921-65-8, is a cyclic ketone with a unique structure that combines a cyclohexanone ring with an acetyl and pentyl group attached at the 4-position. This compound belongs to the broader category of cyclic ketones, which are widely studied in organic chemistry due to their versatility in synthetic applications and their role in natural product synthesis.

The molecular structure of 4-acetyl-4-pentylcyclohexanone consists of a six-membered cyclohexane ring with a ketone group at position 4. The acetyl group (-COCH3) and pentyl group (-CH2CH2CH2CH2CH3) are both attached to the same carbon atom, creating a highly substituted environment. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of cyclohexanone derivatives like 4-acetyl-4-pentylcyclohexanone in various fields, including materials science, pharmaceuticals, and agrochemicals. For instance, researchers have explored the use of such compounds as precursors for the synthesis of bioactive molecules. The ketone group in the molecule serves as an excellent site for nucleophilic addition reactions, enabling the construction of complex structures with high precision.

In the context of drug discovery, 4-acetyl-4-pentylcyclohexanone has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Its rigid cyclic structure and functional groups provide opportunities for modulating pharmacokinetic properties such as solubility and bioavailability. Additionally, the compound has shown promise in studies related to enzyme inhibition, where its ability to interact with specific binding sites makes it a valuable tool in medicinal chemistry.

The synthesis of 4-acetyl-4-pentylcyclohexanone typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methods. One common approach involves the aldol condensation reaction, where aldehydes or ketones are condensed with enolates to form β-hydroxy ketones, which can then be cyclized to yield the desired cyclohexanone derivative. Recent advancements in catalytic asymmetric synthesis have also enabled the enantioselective preparation of this compound, opening new avenues for its use in chiral chemistry.

In terms of applications, cyclohexanone derivatives like 4-acetyl-4-pentylcyclohexanone are increasingly being explored in the fragrance and flavor industries. Their ability to impart distinct olfactory profiles makes them valuable components in perfumery blends. Furthermore, these compounds are being studied for their potential as precursors in the synthesis of natural product analogs, which can be used in both cosmetic and pharmaceutical formulations.

The growing interest in sustainable chemistry has also led to investigations into the use of renewable feedstocks for the production of 4-acetyl-4-pentylcyclohexanone. Researchers are exploring bio-based routes that utilize plant-derived materials or microbial fermentation processes to synthesize this compound more efficiently and with reduced environmental impact.

In conclusion, CAS No. 76921-65-8: 4-Acetyl-4-pentylcyclohexanone is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and industrial innovation. As new synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly important role in advancing chemical science.